Cas no 13780-57-9 (Sulfur chloridefluoride (SClF5), (OC-6-22)-)

• Product Name: Sulfur chloridefluoride (SClF5), (OC-6-22)-
• CAS No: 13780-57-9
• MF: ClF₅S
• MW: 162.510015487671
• MDL: MFCD00042373
• CID: 141739
• PubChem ID: 123330
• Update Time: 2025-06-07

Sulfur chloridefluoride (SClF5), (OC-6-22)- Chemical and Physical Properties

Names and Identifiers

• Sulfur chloridefluoride (SClF5), (OC-6-22)-
• chloro(pentafluoro)-λ⁶-sulfane
• chloro(pentafluoro)-
• Chloropentafluorosulfur
• E6-sulfane
• EINECS 237-431-0
• Monochloropentafluorosulfur
• pentafluorosulfanylchloride
• Pentafluorosulfur chloride
• SB>Cl
• SF<SB>5<
• Sulfur chloride fluorine
• Sulfur chloride pentafluoride
• Sulfur chloropentafluoride
• Sulfur monochloride pentafluoride
• sulfur pentafluorochloride
• Sulphur chloride pentafluoride
• SF5Cl
• SClF5
• Sulfur chloride fluoride
• Silfur chloropentafluoride
• Chlorosulfur pentafluoride
• AKOS040767246
• SULPHUR CHLOROPENTAFLUORIDE
• chloro(pentafluoro)-lambda6-sulfane
• T36C2GHD3T
• A807306
• UNII-T36C2GHD3T
• chloro(pentafluoro)-$l^{6}-sulfane
• chloranyl-pentakis(fluoranyl)-$l^{6}-sulfane
• MFCD00042373
• 13780-57-9
• Q2336792
• DTXSID60160316
• Sulfur chloride fluoride (SClF5)
• sulfurchloridefluorine
• pentafluorosulfurchloride

• MDL： MFCD00042373
• Inchi： 1S/ClF5S/c1-7(2,3,4,5)6
• InChI Key： GSYNTTDHMKSMFY-UHFFFAOYSA-N
• SMILES： ClS(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 161.93300
• Monoisotopic Mass: 161.9329397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Melting Point: -64°C
• Boiling Point: -21°C
• PSA: 25.30000
• LogP: 3.43870

Sulfur chloridefluoride (SClF5), (OC-6-22)- Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：UN 3308
• Hazard Category Code： 23-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R23; R34

Additional information on Sulfur chloridefluoride (SClF5), (OC-6-22)-

Introduction to Sulfur Chlorine Fluoride (SClF₅) and Its Applications in Modern Chemical Research

Sulfur chlorine fluoride, commonly referred to as Sulfur Chlorine Fluoride (SClF₅), is a highly specialized compound with a CAS number of 13780-57-9. This compound has garnered significant attention in the field of chemical research due to its unique molecular structure and versatile applications. The molecular formula, (OC-6-22), indicates its complex composition and potential reactivity, making it a subject of extensive study in both academic and industrial settings.

The compound's structure consists of sulfur, chlorine, and fluorine atoms arranged in a specific geometric configuration. This arrangement imparts unique chemical properties that make SClF₅ valuable in various applications, particularly in the synthesis of advanced materials and pharmaceuticals. The presence of fluorine atoms enhances its stability and reactivity, allowing it to participate in a wide range of chemical reactions.

In recent years, researchers have been exploring the potential of SClF₅ in the development of novel catalysts and reaction intermediates. Its ability to act as a Lewis acid or base has opened new avenues for synthetic chemistry. For instance, studies have shown that SClF₅ can facilitate the formation of carbon-carbon bonds in organic synthesis, a crucial step in producing complex molecules used in pharmaceuticals.

The compound's role in material science is equally noteworthy. SClF₅ has been investigated for its potential use in creating advanced polymers and coatings with enhanced thermal and chemical resistance. These materials are particularly useful in environments where extreme conditions are encountered, such as high temperatures or corrosive atmospheres. The fluorine component contributes to the material's durability by forming strong bonds that resist degradation.

Moreover, SClF₅ has shown promise in the field of energy storage. Researchers are exploring its use as an electrolyte additive in lithium-ion batteries, where its stability and reactivity could improve battery performance and lifespan. This application is particularly relevant given the growing demand for efficient and sustainable energy solutions.

The compound's environmental impact is also a subject of interest. While SClF₅ is not classified as a greenhouse gas, its decomposition products could potentially affect atmospheric chemistry. Therefore, understanding its behavior under various conditions is crucial for assessing its long-term environmental effects. Ongoing studies aim to mitigate any adverse impacts by optimizing its use and disposal methods.

In the realm of pharmaceutical research, SClF₅ has been used as a building block for synthesizing active pharmaceutical ingredients (APIs). Its ability to introduce fluorine atoms into complex molecules enhances their bioavailability and metabolic stability. This has led to the development of new drugs with improved efficacy and reduced side effects. Several clinical trials are currently underway to evaluate the efficacy of drugs synthesized using SClF₅-based intermediates.

The industrial applications of SClF₅ are diverse, ranging from electronics to agriculture. In electronics, it is used as a etching agent for semiconductor manufacturing, where its precision and control over reaction conditions make it superior to traditional methods. In agriculture, it has been explored as a component in pesticides due to its ability to target specific pests while minimizing environmental impact.

The synthesis of SClF₅ involves complex chemical processes that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled more efficient production methods, reducing costs and improving yields. These improvements have made SClF₅ more accessible for research and commercial applications.

The safety profile of SClF₅ is another critical aspect that has been extensively studied. While it is not classified as hazardous under normal conditions, proper handling procedures must be followed to ensure safety. Researchers have developed protocols for safe storage and transportation, minimizing risks associated with exposure.

In conclusion, Sulfur Chlorine Fluoride (SClF₅) is a multifaceted compound with significant potential across various scientific disciplines. Its unique properties make it invaluable in catalysis, material science, energy storage, pharmaceuticals, electronics, and agriculture. As research continues to uncover new applications for this compound, its importance is likely to grow even further.